Cas no 1417567-48-6 (1-Amino-3-(dimethylamino)propan-2-OL hydrochloride)

• Product Name: 1-Amino-3-(dimethylamino)propan-2-OL hydrochloride
• CAS No: 1417567-48-6
• MF: C₅H₁₅ClN₂O
• MW: 154.638400316238
• CID: 4699207
• Update Time: 2025-05-25

1-Amino-3-(dimethylamino)propan-2-OL hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-AMINO-3-(DIMETHYLAMINO)PROPAN-2-OL HYDROCHLORIDE
• 1-Amino-3-(dimethylamino)propan-2-ol HCl
• T5466
• 1-Amino-3-(dimethylamino)propan-2-OL hydrochloride

• Inchi： 1S/C5H14N2O.ClH/c1-7(2)4-5(8)3-6;/h5,8H,3-4,6H2,1-2H3;1H
• InChI Key： PMECAWFGFIJLEH-UHFFFAOYSA-N
• SMILES： Cl.OC(CN)CN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 56.4
• Topological Polar Surface Area: 49.5

Additional information on 1-Amino-3-(dimethylamino)propan-2-OL hydrochloride

1-Amino-3-(Dimethylamino)Propan-2-ol Hydrochloride: A Comprehensive Overview

The compound 1-Amino-3-(Dimethylamino)Propan-2-ol Hydrochloride (CAS No. 1417567-48-6) is a fascinating molecule with significant applications in various fields, particularly in pharmaceuticals and organic synthesis. This compound is a hydrochloride salt of a tertiary amine, which makes it highly versatile due to its ability to act as both a base and a nucleophile. The molecule's structure, featuring an amino group (-NH2), a dimethylamino group (-N(CH3)2), and a hydroxyl group (-OH), contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of 1-Amino-3-(Dimethylamino)Propan-2-ol Hydrochloride in drug discovery, particularly in the development of bioactive molecules. Its ability to form stable complexes with metal ions has been explored in catalytic applications, making it a valuable tool in asymmetric synthesis. For instance, researchers have utilized this compound as a ligand in transition metal-catalyzed reactions, demonstrating its effectiveness in enhancing reaction efficiency and selectivity.

The synthesis of 1-Amino-3-(Dimethylamino)Propan-2-ol Hydrochloride typically involves multi-step processes, often starting from simple precursors like alcohols and amines. One common approach is the nucleophilic substitution reaction, where the hydroxyl group acts as a leaving group under specific conditions. This method not only ensures high yield but also allows for precise control over the product's stereochemistry, which is crucial for pharmaceutical applications.

In terms of applications, this compound has found significant use in the pharmaceutical industry as an intermediate in the synthesis of various bioactive agents. For example, it has been employed in the preparation of anti-inflammatory drugs and antiviral agents due to its ability to form hydrogen bonds and interact with biological targets. Additionally, its role as a chiral auxiliary has been explored in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity.

Recent advancements in computational chemistry have further enhanced our understanding of 1-Amino-3-(Dimethylamino)Propan-2-ol Hydrochloride's properties. Molecular modeling studies have provided insights into its electronic structure and interaction patterns, paving the way for novel applications in materials science. For instance, researchers have investigated its potential as a building block for self-assembling materials and nanomaterials, leveraging its ability to form strong intermolecular interactions.

Moreover, the compound's stability under various conditions has been extensively studied, making it suitable for use in both laboratory settings and industrial processes. Its ability to withstand harsh reaction conditions while maintaining functionality has made it a preferred choice for chemists working on challenging synthetic routes.

In conclusion, 1-Amino-3-(Dimethylamino)Propan-2-ol Hydrochloride (CAS No. 1417567-48-6) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent research advancements, position it as a valuable tool in modern chemistry and pharmacology. As ongoing studies continue to uncover new potential uses for this compound, its significance in scientific research is expected to grow further.